2-[2-(4-nitrobenzylidene)hydrazino]-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: N'-[(E)-(4-nitrophenyl)methylideneamino]-N-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C16H11F3N4O4/c17-16(18,19)11-2-1-3-12(8-11)21-14(24)15(25)22-20-9-10-4-6-13(7-5-10)23(26)27/h1-9H,(H,21,24)(H,22,25)/b20-9+
• InChI Key: RKWXCDQFPVUYMA-AWQFTUOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(=O)NN=CC2=CC=C(C=C2)[N+](=O)[O-])C(F)(F)F
• Isomeric SMILES: C1=CC(=CC(=C1)NC(=O)C(=O)N/N=C/C2=CC=C(C=C2)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C16H11F3N4O4
• Molecular Weight: 380.28 g/mol

Description

2-[2-(4-nitrobenzylidene)hydrazino]-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide, also known as NITD-008, is a small molecule compound that has been synthesized for its potential use as an antiviral agent.

Scientific Research Applications

Synthesis and Characterization

The scientific research surrounding 2-[2-(4-nitrobenzylidene)hydrazino]-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide primarily involves its synthesis, characterization, and evaluation for various applications. This compound and its derivatives have been synthesized and characterized through different analytical techniques, providing insight into their chemical structures and potential applications in fields such as photonic devices and antimicrobial agents.

Applications in Dye-Sensitized Solar Cells

One notable application is in the development of new hydrazone dyes for dye-sensitized solar cells (DSSCs). Research demonstrates the synthesis of sensitizers showing pronounced solvatochromic effects, indicating their potential as better sensitizers for DSSCs due to their energy levels being conducive for efficient electron transfer processes (Al‐Sehemi et al., 2012).

Antimicrobial Properties

Another significant area of research is the exploration of antimicrobial properties. Various derivatives of this compound have been synthesized and tested against different microbial strains. Some compounds have demonstrated significant antimicrobial and antifungal activities, making them potential candidates for developing new antimicrobial agents (Kumar & Mishra, 2015).

Nonlinear Optical Properties

The nonlinear optical (NLO) properties of hydrazone derivatives, including those similar to the compound , have been investigated for potential photonic applications. These studies involve assessing the materials' third-order nonlinear susceptibilities and refractive indexes, suggesting their suitability for optical limiting and other photonic devices (Nair et al., 2022).

Mechanism of Action

The mechanism of action of this compound is not specified in the available data. The biological activity of hydrazones can vary widely depending on their structure and the nature of any substituents.

Safety and Hazards

Specific safety and hazard information for this compound is not available in the current data. As with all chemicals, it should be handled with appropriate safety precautions.